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Compound of Interest

Compound Name: Ethyl 4-(trifluoromethyl)benzoate

Cat. No.: B1297850 Get Quote

This technical guide provides a comprehensive overview of the molecular structure, weight,

and other key physicochemical properties of Ethyl 4-(trifluoromethyl)benzoate. It is intended

for researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Core Molecular Information
Ethyl 4-(trifluoromethyl)benzoate is an organic compound that serves as a versatile building

block in the synthesis of various pharmaceuticals and agrochemicals.[1] The presence of the

trifluoromethyl group significantly influences its chemical reactivity and physical properties.[1]

Molecular Structure
The structure of Ethyl 4-(trifluoromethyl)benzoate consists of a benzene ring substituted with

an ethyl ester group at one end and a trifluoromethyl group at the para (4-position).

IUPAC Name: ethyl 4-(trifluoromethyl)benzoate[2][3] SMILES:

CCOC(=O)C1=CC=C(C=C1)C(F)(F)F[4] InChI: InChI=1S/C10H9F3O2/c1-2-15-9(14)7-3-5-8(6-

4-7)10(11,12,13)/h3-6H,2H2,1H3[2][3]

Physicochemical Data
The quantitative properties of Ethyl 4-(trifluoromethyl)benzoate are summarized in the table

below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₁₀H₉F₃O₂ [1][2][3][4][5][6]

Molecular Weight 218.17 g/mol [4][5][6]

218.1725 g/mol [2][7]

218.18 g/mol [1]

CAS Number 583-02-8 [1][2][3][4][5][6][7]

Density 1.23 g/cm³ [5]

1.24 g/cm³ [1]

Boiling Point 80-81 °C at 5 torr [5]

80 °C at 5 mmHg [1]

Refractive Index 1.447 [5]

1.45 (at 20°C) [1]

Appearance
Colorless to almost colorless

clear liquid
[1]

Experimental Protocols
A common method for the synthesis of Ethyl 4-(trifluoromethyl)benzoate involves the

reaction of ethyl benzoate with trifluoromethyl anhydride in the presence of a Lewis acid

catalyst.

Synthesis of Ethyl 4-(trifluoromethyl)benzoate[4]

Reactants:

Ethyl benzoate

Trifluoromethyl anhydride

Aluminium chloride (catalyst)
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Procedure:

In a suitable reaction vessel, ethyl benzoate is dissolved in an appropriate solvent.

Aluminium chloride is added to the solution, which acts as a Lewis acid to facilitate the

reaction.

Trifluoromethyl anhydride is then introduced to the reaction mixture.

The reaction proceeds, leading to the formation of Ethyl 4-(trifluoromethyl)benzoate and

ethyl 2-chlorobenzoate as a byproduct.

Upon completion of the reaction, the desired product can be separated from the byproduct

by filtration.

Note: This is a generalized protocol. Specific reaction conditions such as temperature,

reaction time, and solvent choice may vary and should be optimized for best results.

Logical Relationship of Key Information
The following diagram illustrates the core attributes and identifiers of Ethyl 4-
(trifluoromethyl)benzoate.

Ethyl 4-(trifluoromethyl)benzoate

C₁₀H₉F₃O₂

CAS 583-02-8

IUPAC ethyl 4-(trifluoromethyl)benzoate

Molecular Weight ~218.17 g/mol

Density ~1.235 g/cm³

Boiling Point ~80 °C @ 5 mmHg

SMILES CCOC(=O)C1=CC=C(C=C1)C(F)(F)F

InChI InChI=1S/C10H9F3O2/...
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Click to download full resolution via product page

Caption: Key identifiers and properties of Ethyl 4-(trifluoromethyl)benzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 4-
(trifluoromethyl)benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
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structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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